Cas no 108796-93-6 (1-methyl-1H-Indole-2-acetic acid methyl ester)

• Product Name: 1-methyl-1H-Indole-2-acetic acid methyl ester
• CAS No: 108796-93-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1098396
• PubChem ID: 13869689
• Update Time: 2025-10-28

1-methyl-1H-Indole-2-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Indole-2-acetic acid methyl ester
• methyl 1-methyl-1H-indole-2-acetate
• METHYL 2-(1-METHYLINDOL-2-YL)ACETATE
• EN300-748980
• methyl 2-(1-methyl-1H-indol-2-yl)acetate
• NS-02113
• 108796-93-6
• SCHEMBL9868496
• MFCD27941420
• 1H-Indole-2-acetic acid, 1-methyl-, methyl ester
• AKOS025142184

• Inchi： 1S/C12H13NO2/c1-13-10(8-12(14)15-2)7-9-5-3-4-6-11(9)13/h3-7H,8H2,1-2H3
• InChI Key： CBCXNCJLSIJWID-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 1-methyl-1H-Indole-2-acetic acid methyl ester

Comprehensive Overview of 1-Methyl-1H-Indole-2-acetic Acid Methyl Ester (CAS No. 108796-93-6)

1-Methyl-1H-Indole-2-acetic acid methyl ester (CAS No. 108796-93-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of indole-2-acetic acid is widely studied for its potential applications in drug development, plant growth regulation, and as a key intermediate in synthetic chemistry. The compound's unique structure, featuring a methylated indole core and an esterified acetic acid side chain, makes it a versatile building block for more complex molecules.

Recent trends in scientific literature highlight growing interest in indole derivatives due to their diverse biological activities. Researchers are particularly focused on exploring the structure-activity relationships (SAR) of compounds like 1-methyl-1H-indole-2-acetic acid methyl ester, especially in relation to their potential anti-inflammatory and antimicrobial properties. The compound's CAS number 108796-93-6 serves as a crucial identifier in patent applications and regulatory documentation, ensuring precise communication among scientists and regulatory bodies.

The synthesis of 1-methyl-1H-indole-2-acetic acid methyl ester typically involves multi-step organic reactions starting from indole precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods that reduce waste and improve yields. These advancements align with current industry priorities of sustainable chemical production and environmental responsibility.

In analytical chemistry, CAS 108796-93-6 presents specific challenges and opportunities for characterization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the purity and structure of this compound. The growing availability of computational chemistry tools has enabled more accurate predictions of its physicochemical properties and potential biological interactions.

The pharmaceutical industry shows particular interest in 1-methyl-1H-indole-2-acetic acid methyl ester as a potential precursor for novel therapeutic agents. Current research explores its possible role in developing selective enzyme inhibitors and receptor modulators. These investigations are part of broader efforts to address pressing medical needs, including the search for new anti-inflammatory compounds and neuroprotective agents.

From a commercial perspective, the global market for specialty indole derivatives continues to expand, driven by increasing demand from both pharmaceutical and agricultural sectors. Suppliers of CAS 108796-93-6 must meet stringent quality standards, particularly regarding purity levels and batch-to-batch consistency. The compound's shelf life and storage conditions are also critical considerations for end-users in research and industrial applications.

Recent patent filings reveal innovative applications of 1-methyl-1H-indole-2-acetic acid methyl ester in material science, particularly in the development of functional polymers and advanced coatings. These applications leverage the compound's unique electronic properties and chemical stability under various conditions. Such developments demonstrate the compound's versatility beyond traditional biological applications.

Quality control protocols for 108796-93-6 have evolved significantly with advancements in analytical technology. Modern laboratories employ validated analytical methods to ensure compliance with international standards. These protocols are particularly important for pharmaceutical applications where impurity profiles can significantly impact product safety and efficacy.

The environmental fate and biodegradation pathways of 1-methyl-1H-indole-2-acetic acid methyl ester have become important research topics in light of increasing regulatory focus on chemical sustainability. Studies investigate its ecological impact and potential for green synthesis methods, reflecting broader industry trends toward environmentally conscious chemical production.

Future research directions for CAS 108796-93-6 are likely to explore its potential in precision medicine applications and targeted drug delivery systems. The compound's structural features make it an attractive candidate for further modification to enhance specific biological activities or improve pharmacokinetic properties. These developments align with current pharmaceutical industry priorities of personalized medicine and improved therapeutic outcomes.

In conclusion, 1-methyl-1H-indole-2-acetic acid methyl ester (CAS No. 108796-93-6) represents a compound of significant scientific and commercial interest. Its diverse potential applications across multiple industries, combined with ongoing research into its properties and derivatives, ensure its continued relevance in chemical and pharmaceutical development. The compound serves as an excellent example of how fundamental chemical building blocks can enable innovation across various scientific disciplines.